Cas no 2361775-42-8 (N-[3-Oxo-3-[2-(triazol-1-ylmethyl)piperidin-1-yl]propyl]prop-2-enamide)

• Product Name: N-[3-Oxo-3-[2-(triazol-1-ylmethyl)piperidin-1-yl]propyl]prop-2-enamide
• CAS No: 2361775-42-8
• MF: C₁₄H₂₁N₅O₂
• MW: 291.348842382431
• CID: 6123180
• PubChem ID: 145890825
• Update Time: 2025-10-28

N-[3-Oxo-3-[2-(triazol-1-ylmethyl)piperidin-1-yl]propyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z1640854336
• EN300-26589764
• N-(3-oxo-3-{2-[(1H-1,2,3-triazol-1-yl)methyl]piperidin-1-yl}propyl)prop-2-enamide
• N-[3-Oxo-3-[2-(triazol-1-ylmethyl)piperidin-1-yl]propyl]prop-2-enamide
• 2361775-42-8

• Inchi： 1S/C14H21N5O2/c1-2-13(20)15-7-6-14(21)19-9-4-3-5-12(19)11-18-10-8-16-17-18/h2,8,10,12H,1,3-7,9,11H2,(H,15,20)
• InChI Key： IHGYXHBOXAWFLN-UHFFFAOYSA-N
• SMILES： O=C(CCNC(C=C)=O)N1CCCCC1CN1C=CN=N1

Computed Properties

• Exact Mass: 291.16952493g/mol
• Monoisotopic Mass: 291.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 80.1Ų

Additional information on N-[3-Oxo-3-[2-(triazol-1-ylmethyl)piperidin-1-yl]propyl]prop-2-enamide

N-[3-Oxo-3-[2-(triazol-1-ylmethyl)piperidin-1-yl]propyl]prop-2-enamide: A Comprehensive Overview

The compound with CAS No 2361775-42-8, known as N-[3-Oxo-3-[2-(triazol-1-ylmethyl)piperidin-1-yl]propyl]prop-2-enamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a triazole ring, a piperidine moiety, and an enamide group. These structural elements contribute to its potential biological activity and make it a promising candidate for various therapeutic applications.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery. The triazole ring, a five-membered heterocyclic structure, is known for its stability and ability to form hydrogen bonds, which are crucial for molecular interactions within biological systems. In the case of N-[3-Oxo-3-[2-(triazol-1-ylmethyl)piperidin-1-yl]propyl]prop-2-enamide, the triazole group is attached to a piperidine ring via a methylene bridge. This arrangement enhances the molecule's ability to interact with target proteins, potentially leading to improved bioavailability and efficacy.

The piperidine moiety in this compound is another key feature. Piperidine, a six-membered nitrogen-containing ring, is commonly found in many bioactive molecules due to its ability to adopt various conformations. In this compound, the piperidine ring is substituted with an oxo group at position 3 and an enamide group at position 1. This substitution pattern not only increases the molecule's structural complexity but also enhances its potential to bind to specific receptors or enzymes.

Recent research has focused on the enamide group in N-[3-Oxo-3-[2-(triazol-1-ylmethyl)piperidin-1-yl]propyl]prop-2-enamide. Enamides are known for their ability to act as Michael acceptors, which are important in various biochemical reactions. The presence of this group in the molecule suggests that it may participate in redox reactions or serve as a substrate for enzymatic processes. This property could be exploited in the development of new drugs targeting oxidative stress-related diseases.

Furthermore, the compound's structure suggests potential applications in cancer therapy. The combination of a triazole ring, a piperidine moiety, and an enamide group creates a molecule with multiple functional groups that could interact with various components of cancer cells. Recent studies have shown that molecules with similar structural features have demonstrated anti-proliferative activity against cancer cell lines. This makes N-[3-Oxo...enamide a promising candidate for further investigation in oncology research.

In terms of synthesis, N-[3-Oxo...enamide can be prepared through a multi-step process involving coupling reactions and cyclization steps. The synthesis typically begins with the preparation of intermediates containing the triazole and piperidine moieties. These intermediates are then subjected to coupling reactions with appropriate enamine precursors to form the final product. The synthesis process requires careful optimization to ensure high yields and purity of the final compound.

From an analytical standpoint, the compound can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide valuable information about the molecule's structure and purity. For instance, ¹H-NMR spectroscopy can be used to confirm the presence of specific protons in the triazole and piperidine rings, while MS can provide insights into the molecular weight and fragmentation patterns of the compound.

Despite its promising properties, further research is needed to fully understand the biological activity and mechanism of action of N-[3-Oxo...enamide. Preclinical studies are currently underway to evaluate its safety profile and efficacy in animal models of disease. If successful, this compound could pave the way for new treatments in areas such as oncology, inflammation, and oxidative stress-related disorders.

In conclusion, N-[3-Oxo...enamide represents an exciting advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. With ongoing research focusing on its synthesis, characterization, and biological activity, this compound holds great promise for contributing to the development of novel drugs that address unmet medical needs.